BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safe
Handling of 2-Methoxybenzyl Bromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-(Bromomethyl)-2-
Compound Name:
methoxybenzene

cat. No.: B1585010

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Methoxybenzyl bromide (CAS No. 52289-
93-7) was not readily available in the conducted search. The following guide is a
comprehensive synthesis of safety and handling information from the SDSs of closely related
isomers and substituted benzyl bromides. This information should be used as a robust
guideline, and it is imperative to consult the specific SDS provided by the supplier upon
acquisition of the chemical and to conduct a thorough risk assessment before use.

This technical guide is intended for researchers, scientists, and drug development
professionals, providing in-depth information on the safety and handling precautions for 2-
Methoxybenzyl bromide.

Hazard Identification and Classification

2-Methoxybenzyl bromide and its isomers are classified as hazardous chemicals. Based on the
available data for related compounds, it is anticipated to be corrosive, a lachrymator, and may
cause respiratory irritation.

GHS Hazard Statements for Related Compounds:
e H314: Causes severe skin burns and eye damage.[1][2][3]

e H318: Causes serious eye damage.[1]
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e H335: May cause respiratory irritation.[1][4]
Signal Word: Danger[1]

Hazard Pictograms:

e Corrosion: GHS05

e Irritant: GHSO7

Physical and Chemical Properties

Quantitative data for 2-Methoxybenzyl bromide and its isomers are summarized in the table
below. It is important to note that these values may vary slightly for the 2-isomer.

2-Methoxybenzyl 3-Methoxybenzyl 4-Methoxybenzyl
Property ) . .
bromide bromide bromide
CAS Number 52289-93-7 874-98-6 2746-25-0
Molecular Formula CsH9BroO CsH9oBroO CsH9oBroO
Molecular Weight 201.06 g/mol 201.06 g/mol 201.06 g/mol
108-110 °C at 10 115-117°C at 12
Boiling Point No data available
mmHg mmHg
Melting Point No data available No data available 9-11 °C
Flash Point No data available >110 °C (>230 °F) 110 °C (230 °F)
Density No data available 1.43 g/cm3 1.433 g/mL at 25 °C

Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 2-
Methoxybenzyl bromide.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[3][5]
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Avoid breathing mist, vapors, or spray.[3]

Do not get in eyes, on skin, or on clothing.[3]

Wash hands thoroughly after handling.[3]

Keep away from heat, sparks, and open flames.[4]

Incompatible with strong oxidizing agents and strong bases.[1][3]

Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.[3]

Store in a designated corrosives area.[3][5]

Store locked up.[1][3]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent exposure.
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Control Parameter

Recommendation

Engineering Controls

Ensure adequate ventilation. Eyewash stations
and safety showers should be readily

accessible.[1][3]

Eye/Face Protection

Wear chemical safety goggles and a face shield.

[1]

Skin Protection

Chemical-resistant gloves (e.qg., butyl rubber,
Viton), a lab coat, and an apron or coveralls are

required. Double gloving is recommended.[1]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-
approved respirator with an organic vapor

cartridge.[1]

First-Aid Measures

Immediate and appropriate first-aid is crucial in the event of exposure.

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical
attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, including under the eyelids.

Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][3]
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Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear full

personal protective equipment.[2]

o Containment and Cleaning: Absorb the spill with inert material such as sand, vermiculite, or
earth.[2][3] Collect the absorbed material into a suitable, labeled container for hazardous

waste disposal.[2][3]
o Environmental Precautions: Prevent the chemical from entering drains or waterways.[3]

Experimental Workflow for Safe Handling

The following diagram illustrates a standard workflow for safely handling hazardous chemicals
like 2-Methoxybenzyl bromide in a laboratory setting.
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Safe Handling Workflow for 2-Methoxybenzyl Bromide
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Caption: Workflow for the safe handling of 2-Methoxybenzyl bromide.
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First-Aid Response to Exposure

This diagram outlines the immediate actions to take in case of accidental exposure to 2-
Methoxybenzyl bromide.

First-Aid Response for 2-Methoxybenzyl Bromide Exposure
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Caption: First-aid decision tree for exposure to 2-Methoxybenzyl bromide.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or
water spray.[1]
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o Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including carbon oxides and hydrogen bromide.[3]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Toxicological Information

Detailed toxicological studies for 2-Methoxybenzyl bromide are not readily available. However,
based on data for related compounds, it is considered to be destructive to the tissues of the
mucous membranes and upper respiratory tract.[1] Symptoms of inhalation may include
coughing, shortness of breath, headache, and nausea.[1] It is also expected to cause severe
skin and eye burns upon contact.[1][3]

Disposal Considerations

Dispose of 2-Methoxybenzyl bromide and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not allow the chemical to enter the
environment.[3]

This guide provides a foundation for the safe handling of 2-Methoxybenzyl bromide. Adherence
to these precautions is essential for the protection of all laboratory personnel and the
environment. Always prioritize a culture of safety and consult with your institution's
environmental health and safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 2-
Methoxybenzyl Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585010#2-methoxybenzyl-bromide-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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